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Compound of Interest

Compound Name: Gigasept

Cat. No.: B1199949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the Gigasept® range of

disinfectants for laboratory surface disinfection. It details the antimicrobial efficacy, material

compatibility, and application protocols for various formulations, enabling informed decisions for

maintaining a sterile laboratory environment.

Introduction to Gigasept Formulations
Gigasept® is a line of high-performance disinfectants developed for the cleaning and

disinfection of medical and laboratory surfaces and equipment. The formulations vary in their

active ingredients, offering a range of options to suit specific laboratory needs and material

compatibility requirements. This guide will focus on the formulations pertinent to laboratory

surface disinfection.

The primary active ingredients in the discussed Gigasept® formulations include

cocospropylene diamineguanidine diacetate, phenoxypropanols, benzalkonium chloride,

didecyldimethylammonium chloride, and succine dialdehyde with formaldehyde.[1][2][3][4][5][6]

Each formulation offers a broad spectrum of antimicrobial activity.

Antimicrobial Efficacy
The Gigasept® range demonstrates high efficacy against a wide array of microorganisms,

including bacteria, fungi, and viruses. The following tables summarize the quantitative data on
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the antimicrobial effectiveness of different Gigasept® formulations, as tested under various

conditions and standards.

Table 1: Bactericidal and Yeasticidal Efficacy of
Gigasept® instru AF

Efficacy Concentration Contact Time
Test
Conditions

Standard

Bactericidal 3% (30 ml/l) 15 min Dirty conditions
EN 13727, EN

14561

2% (20 ml/l) 30 min Dirty conditions
EN 13727, EN

14561

1.5% (15 ml/l) 60 min Dirty conditions
EN 13727, EN

14561

Yeasticidal 3% (30 ml/l) 15 min Dirty conditions
EN 13624, EN

14562

2% (20 ml/l) 30 min Dirty conditions
EN 13624, EN

14562

1.5% (15 ml/l) 60 min Dirty conditions
EN 13624, EN

14562

Table 2: Mycobactericidal and Virucidal Efficacy of
Gigasept® instru AF
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Efficacy Concentration Contact Time
Test
Conditions

Standard

Mycobactericidal 3% (30 ml/l) 15 min Dirty conditions
EN 14348, EN

14563

2% (20 ml/l) 30 min Dirty conditions
EN 14348, EN

14563

1.5% (15 ml/l) 60 min Dirty conditions
EN 14348, EN

14563

Virucidal against

enveloped

viruses (incl. HIV,

HBV, HCV)

1% (10 ml/l) 10 min Dirty conditions
EN 14476, EN

17111

Adenovirus 4% (40 ml/l) 60 min Dirty conditions
DVV/RKI

Guideline

Papovavirus (SV

40)
4% (40 ml/l) 60 min Dirty conditions

DVV/RKI

Guideline

Table 3: Efficacy of Gigasept® (Aldehyde-based) against
Viruses

Efficacy Concentration Contact Time Note

Virus Inactivation

(≥99.9%)
3% 60 min

Excludes

enteroviruses

5% 30 min
Excludes

enteroviruses

Enteroviruses 10% 4 hours

5% Overnight

Experimental Protocols
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The antimicrobial efficacy of Gigasept® products is validated using standardized European

Norm (EN) test methods. These protocols are designed to simulate practical conditions to

ensure the reliability of the efficacy data.

Quantitative Suspension Test (e.g., EN 13727 for
bactericidal activity)
This test evaluates the efficacy of a disinfectant in suspension. A summary of the typical

workflow is provided below.
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Preparation

Exposure

Evaluation

Prepare bacterial suspension

Mix bacterial suspension, interfering substance, and Gigasept® solution

Prepare Gigasept® working solution Prepare interfering substance (e.g., albumin for dirty conditions)

Incubate for specified contact time

Neutralize disinfectant activity

Plate serial dilutions

Incubate plates

Count viable colonies

Calculate log reduction

Click to download full resolution via product page

Caption: Workflow for Quantitative Suspension Test.
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Carrier Test (e.g., EN 14561 for bactericidal activity on
surfaces)
This method assesses the disinfectant's performance on a non-porous surface, simulating the

disinfection of laboratory benches and equipment.
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Preparation

Exposure

Evaluation

Inoculate test surface (carrier) with bacterial suspension

Dry the inoculum

Apply Gigasept® solution to the dried inoculum on the carrier

Maintain contact for the specified time

Transfer carrier to a neutralizer solution

Elute surviving organisms

Plate serial dilutions

Incubate plates

Count viable colonies

Calculate log reduction

Click to download full resolution via product page

Caption: Workflow for Carrier Test.
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Application Protocols for Laboratory Surfaces
For optimal disinfection, it is crucial to follow the manufacturer's instructions for use. The

general procedure for surface disinfection is as follows:

Preparation of Working Solution: Gigasept® is typically supplied as a concentrate and must

be diluted with cold water to the desired concentration.[3][5][6][7] For example, to prepare a

3% working solution of Gigasept® instru AF, mix 30 ml of the concentrate with 970 ml of

water.[1][5][6][7]

Surface Cleaning: Before disinfection, it is recommended to clean heavily soiled surfaces to

remove organic matter that may interfere with the disinfectant's efficacy.

Application: Apply the Gigasept® working solution to the surface, ensuring complete

coverage.[1][3][5][6][8] This can be done by wiping, mopping, or spraying.

Contact Time: Allow the disinfectant to remain on the surface for the specified contact time to

ensure complete inactivation of microorganisms.[1][3][5][6]

Rinsing: After the contact time has elapsed, thoroughly rinse the surface with water of at

least drinking water quality, or preferably sterile distilled or deionized water, to remove any

residual disinfectant.[1][3][5][6][7][8]

Start Prepare Working Solution Pre-clean Surface (if necessary) Apply Gigasept® Solution Observe Contact Time Rinse Surface Thoroughly End

Click to download full resolution via product page

Caption: General Surface Disinfection Protocol.

Material Compatibility
Gigasept® instru AF is compatible with a range of materials commonly found in laboratories,

including metals, rubber, glass, porcelain, and plastics (with limited suitability for

polycarbonate).[9] It is important to note that mixing Gigasept® solutions with other products,

especially those containing aldehydes, can lead to precipitation, discoloration, and a loss of
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efficacy.[6][9][10] Therefore, it is recommended to thoroughly rinse any application aids or tubs

before their first use with Gigasept®.[6][9][10]

Conclusion
The Gigasept® range of disinfectants offers reliable and broad-spectrum antimicrobial activity

for laboratory surface disinfection. By understanding the specific efficacy data, adhering to the

correct application protocols, and considering material compatibility, researchers and laboratory

professionals can effectively maintain a safe and sterile working environment, thereby ensuring

the integrity of their scientific work. Always refer to the specific product's data sheet and safety

information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GES010 : gigasept instru AF Concentrate [ddgroup.com]

2. [Virucidal activity of the disinfectant "gigasept" against different enveloped and non-
enveloped RNA-and DNA-viruses, pathogenic for men. I. Investigation in the suspension test
(author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

3. 44793 - Disinfectant cleaner gigasept instru AF, liquid concentrate in a canister, 5 Liter |
Analytics-Shop [analytics-shop.com]

4. gigasept® instru AF - schülke [schuelke.com]

5. schuelke.com [schuelke.com]

6. gigasept® Instru AF | Aldehyde‑Free Instrument Disinfectant | schülke UK | schuelke UK
[schuelke.com]

7. enlightenmed.eu [enlightenmed.eu]

8. dentalsky.com [dentalsky.com]

9. bsgpharmaceuticals.com [bsgpharmaceuticals.com]

10. schülke - gigasept® instru AF [schulke.cz]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.schuelke.com/gb-en/produktePIM2/P-910420.php
https://www.bsgpharmaceuticals.com/wp-content/uploads/2020/09/cen_len_gigasept_instru_AF_prod.pdf
https://schulke.cz/my-en-consumers/products/Schuelke-Instru/gigasept-AF-instru.php
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.schuelke.com/gb-en/produktePIM2/P-910420.php
https://www.bsgpharmaceuticals.com/wp-content/uploads/2020/09/cen_len_gigasept_instru_AF_prod.pdf
https://schulke.cz/my-en-consumers/products/Schuelke-Instru/gigasept-AF-instru.php
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-custom-synthesis
https://www.ddgroup.com/infection-control/instrument-disinfectant/ges010--gigasept-instru-af--concentrate/
https://pubmed.ncbi.nlm.nih.gov/176845/
https://pubmed.ncbi.nlm.nih.gov/176845/
https://pubmed.ncbi.nlm.nih.gov/176845/
https://www.analytics-shop.com/gb/br44793
https://www.analytics-shop.com/gb/br44793
https://www.schuelke.com/intl-en/products/910420/gigasept-instru-af/
https://www.schuelke.com/media/products/docs/en/PRI_gigasept_instru_AF_664_EN_062023_06.pdf
https://www.schuelke.com/gb-en/produktePIM2/P-910420.php
https://www.schuelke.com/gb-en/produktePIM2/P-910420.php
https://enlightenmed.eu/fr/products/gigasept%C2%AE-instru-af-2-l-bottle
https://www.dentalsky.com/gigasept-ff-2-litres.html
https://www.bsgpharmaceuticals.com/wp-content/uploads/2020/09/cen_len_gigasept_instru_AF_prod.pdf
https://schulke.cz/my-en-consumers/products/Schuelke-Instru/gigasept-AF-instru.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Technical Guide to Gigasept for Laboratory Surface
Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199949#gigasept-for-laboratory-surface-
disinfection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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